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Compound of Interest

Compound Name: m-PEG17-NHS ester

Cat. No.: B8106489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methoxy-poly(ethylene glycol)-

succinimidyl ester (m-PEG17-NHS ester), a valuable tool in bioconjugation and drug

development. This document details its chemical properties, lists prominent suppliers, and

outlines its primary applications, supported by experimental protocols and data.

Core Properties and Supplier Information
m-PEG17-NHS ester is a monodisperse polyethylene glycol (PEG) derivative with a terminal

N-hydroxysuccinimide (NHS) ester. The methoxy-capped PEG chain imparts hydrophilicity and

reduces immunogenicity of the conjugated molecule, while the NHS ester provides a reactive

handle for covalent attachment to primary amines.

CAS Number: 174569-25-6[1][2]

Molecular Formula: C40H75NO21[1]
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Property Value Supplier Examples

Molecular Weight ~906.02 g/mol
BroadPharm[1], MedKoo

Biosciences[3], AxisPharm[2]

Purity Typically ≥95%

BroadPharm (98%)[1],

AxisPharm (≥95%)[2],

ChemScene (≥97%)[4]

Appearance
White to off-white solid or

viscous oil

Solubility

Soluble in DMSO, DMF, and

other organic solvents. Limited

solubility in water.

Storage

Store at -20°C, desiccated to

prevent hydrolysis of the NHS

ester.[1][3]

A variety of chemical suppliers offer m-PEG17-NHS ester, including but not limited to:

BroadPharm[1]

AxisPharm[2]

MedKoo Biosciences[3]

ChemScene[4]

TargetMol[5]

Chemspace[6]

Mechanism of Action: Amine-Reactive Conjugation
The primary utility of m-PEG17-NHS ester lies in its ability to react with primary amines (-NH2)

present on biomolecules such as proteins (e.g., lysine residues, N-terminus), peptides, and

amine-modified oligonucleotides. The reaction, which proceeds efficiently at neutral to slightly
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basic pH (7.2-8.5), results in the formation of a stable amide bond and the release of N-

hydroxysuccinimide (NHS).[7]
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General Reaction of m-PEG17-NHS Ester with a Primary Amine

Reactants

Productsm-PEG17-O-C(O)-NHS

m-PEG17-O-C(O)-NH-R

+ R-NH2
(pH 7.2-8.5)

R-NH2

NHS
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PROTAC-Mediated Protein Degradation

PROTAC
(Target Binder - PEG Linker - E3 Ligase Binder)

Ternary Complex
(Target-PROTAC-E3)

Target Protein E3 Ubiquitin Ligase

Ubiquitinated
Target Protein

+ Ub
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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